Cas no 1400883-27-3 (2,2,2-trifluoro-1-(1H-indol-6-yl)ethan-1-one)

2,2,2-Trifluoro-1-(1H-indol-6-yl)ethan-1-one is a fluorinated indole derivative with significant utility in organic synthesis and pharmaceutical research. Its trifluoroacetyl group enhances electrophilic reactivity, making it a valuable intermediate for constructing complex heterocyclic frameworks. The indole moiety provides a versatile scaffold for further functionalization, enabling applications in medicinal chemistry, particularly in the development of bioactive molecules. The compound's high purity and stability ensure reliable performance in synthetic workflows. Its unique structural features, including electron-withdrawing effects from the trifluoromethyl group, contribute to selective reactivity in nucleophilic substitution and condensation reactions, making it a preferred choice for targeted molecular design.

2,2,2-trifluoro-1-(1H-indol-6-yl)ethan-1-one structure

1400883-27-3 structure

Product Name:2,2,2-trifluoro-1-(1H-indol-6-yl)ethan-1-one

CAS No:1400883-27-3

MF:C₁₀H₆F₃NO

MW:213.15595293045

MDL:MFCD28678516

CID:4698557

PubChem ID:71504528

Update Time:2025-06-06

2,2,2-trifluoro-1-(1H-indol-6-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2,2,2-trifluoro-1-(1H-indol-6-yl)-
- 2,2,2-trifluoro-1-(1H-indol-6-yl)ethan-1-one
- MDL： MFCD28678516
- Inchi： 1S/C10H6F3NO/c11-10(12,13)9(15)7-2-1-6-3-4-14-8(6)5-7/h1-5,14H
- InChI Key： ZXTSXCNZWOKBRW-UHFFFAOYSA-N
- SMILES： FC(C(C1C=CC2C=CNC=2C=1)=O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 264
XLogP3: 3.4
Topological Polar Surface Area: 32.9

2,2,2-trifluoro-1-(1H-indol-6-yl)ethan-1-one Pricemore >>

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